![molecular formula C18H19Cl2N3O4S B2981839 2-(2,4-dichlorophenoxy)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)propanamide CAS No. 2034489-14-8](/img/structure/B2981839.png)
2-(2,4-dichlorophenoxy)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)propanamide
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Overview
Description
2-(2,4-dichlorophenoxy)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C18H19Cl2N3O4S and its molecular weight is 444.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
One of the primary areas of interest for such compounds involves the design and synthesis of novel organic molecules with potential biological activities. For instance, the development of N-ethyl-N-methylbenzenesulfonamide derivatives shows significant cytotoxic activity against various human cell lines, showcasing the therapeutic potential of complex organic compounds in cancer treatment (El-Gilil, 2019). Similarly, compounds with a thiadiazole backbone have been synthesized for their herbicidal activities, indicating the agricultural applications of such chemicals (Liu et al., 2008).
Anticancer Agents
The exploration into thiadiazole and thiazole derivatives incorporating various moieties, like the pyrazole or benzothiazole groups, suggests their strong potential as anticancer agents. These compounds have been evaluated for their efficacy against different cancer cell lines, including breast carcinoma and leukemia, demonstrating the vast potential of complex organic molecules in developing new cancer therapies (Gomha et al., 2017).
Antimicrobial and Antifungal Applications
Beyond their potential in cancer treatment, similar compounds have been explored for their antimicrobial and antifungal activities. The synthesis of thiazole and thiadiazole derivatives and their evaluation against various microbial strains highlight the role of such compounds in developing new antimicrobial agents, which could address the growing concern of antibiotic resistance (Mohamed et al., 2012).
Mechanism of Action
Target of Action
Similar compounds are known to target plant growth processes .
Mode of Action
Compounds with similar structures have been shown to inhibit dna and protein synthesis, thereby preventing normal plant growth and development .
Biochemical Pathways
It can be inferred from similar compounds that it may affect the pathways involved in dna and protein synthesis .
Result of Action
It can be inferred from similar compounds that it may cause uncontrolled growth in meristematic tissues .
Action Environment
Similar compounds are known to be highly thermally and chemically stable at room temperature .
Biochemical Analysis
Cellular Effects
The compound has been shown to influence various types of cells and cellular processes. It can impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Metabolic Pathways
Information on any effects on metabolic flux or metabolite levels is currently lacking .
Transport and Distribution
Information on any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation, is currently lacking .
Subcellular Localization
Information on any targeting signals or post-translational modifications that direct it to specific compartments or organelles is currently lacking .
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Cl2N3O4S/c1-12(27-17-8-7-13(19)11-14(17)20)18(24)21-9-10-23-16-6-4-3-5-15(16)22(2)28(23,25)26/h3-8,11-12H,9-10H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVAMOBDIKYBNJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCN1C2=CC=CC=C2N(S1(=O)=O)C)OC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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